3-(2-Chlorophenyl)-5-{[5-nitro-2-(phenylsulfanyl)phenyl]methylene}-2-thioxo-1,3-thiazolan-4-one

• IUPAC Name: (5Z)-3-(2-chlorophenyl)-5-[(5-nitro-2-phenylsulfanylphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H13ClN2O3S3/c23-17-8-4-5-9-18(17)24-21(26)20(31-22(24)29)13-14-12-15(25(27)28)10-11-19(14)30-16-6-2-1-3-7-16/h1-13H/b20-13-
• InChI Key: HETWEABRSWPFPD-MOSHPQCFSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=C(C=C(C=C2)[N+](=O)[O-])C=C3C(=O)N(C(=S)S3)C4=CC=CC=C4Cl
• Isomeric SMILES: C1=CC=C(C=C1)SC2=C(C=C(C=C2)[N+](=O)[O-])/C=C\3/C(=O)N(C(=S)S3)C4=CC=CC=C4Cl
• Molecular Formula: C22H13ClN2O3S3
• Molecular Weight: 485.0 g/mol

Description

3-(2-Chlorophenyl)-5-{[5-nitro-2-(phenylsulfanyl)phenyl]methylene}-2-thioxo-1,3-thiazolan-4-one is a useful research compound. Its molecular formula is C22H13ClN2O3S3 and its molecular weight is 484.99. The purity is usually 95%.
BenchChem offers high-quality 3-(2-Chlorophenyl)-5-{[5-nitro-2-(phenylsulfanyl)phenyl]methylene}-2-thioxo-1,3-thiazolan-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-Chlorophenyl)-5-{[5-nitro-2-(phenylsulfanyl)phenyl]methylene}-2-thioxo-1,3-thiazolan-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A series of novel compounds closely related to the one you're interested in, such as pyrazole nucleus containing 2-thioxothiazolidin-4-one derivatives, have been synthesized and evaluated for their antimicrobial activity against various bacterial and fungal strains. These compounds have shown significant activity against bacteria like Escherichia coli and Staphylococcus aureus, as well as fungi like Candida albicans, indicating their potential as antimicrobial agents (B'Bhatt & Sharma, 2017).

Material Science Applications

Another area of research involves the synthesis of transparent aromatic polyimides from thiophenyl-substituted benzidines, which possess high refractive indices and small birefringences, alongside good thermomechanical stabilities. These materials are synthesized through a reaction involving compounds structurally similar to the one inquired about, showcasing their potential applications in creating materials with specific optical and mechanical properties (Tapaswi et al., 2015).

Heterocyclic Chemistry and Drug Discovery

Research into linked heterocyclic compounds containing Pyrazole-pyrimidine-thiazolidin-4-one has revealed the synthesis of novel heterocyclics that have been assayed for their antimicrobial activity against both gram-positive and gram-negative bacteria, along with fungi. The presence of nitrophenyl, furyl, and benzodioxole moieties in these compounds has been shown to enhance their inhibitory activity, suggesting a potential pathway for drug discovery (Reddy et al., 2010).

Chemical Synthesis and Molecular Docking Studies

Further research into the synthesis and molecular docking studies of tetrazole derivatives has been conducted to understand their orientation and interaction within the active site of cyclooxygenase-2 enzyme, with implications for their use as COX-2 inhibitors. This highlights the compound's potential application in designing inhibitors for specific enzymes involved in inflammatory processes (Al-Hourani et al., 2015).